Cas no 31652-49-0 (Urea,N-ethyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

Urea,N-ethyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- structure
31652-49-0 structure
Product Name:Urea,N-ethyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
CAS No:31652-49-0
MF:C9H14N4O3
MW:226.232461452484
CID:306249
PubChem ID:208117
Update Time:2025-04-19

Urea,N-ethyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-ethyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
    • 1-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-3-ethylurea
    • 31652-49-0
    • Urea, 1-ethyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-, hydrate
    • Uracil, 1,3-dimethyl-5-(ethylurea)-, hydrate
    • 1-Ethyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)urea hydrate
    • DTXSID50185538
    • 1-(2,4-Diketo-1,3-dimethyl-1,2,3,4-tetrahydropyrimidin-6-yl)-3-ethylurea hydrate
    • Inchi: 1S/C9H14N4O3/c1-4-10-8(15)11-6-5-7(14)13(3)9(16)12(6)2/h5H,4H2,1-3H3,(H2,10,11,15)
    • InChI Key: FYLHKMGQCHPNSA-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(NC(NCC)=O)N1C)=O

Computed Properties

  • Exact Mass: 226.10672
  • Monoisotopic Mass: 226.10659032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 81.75
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